Cas no 159950-96-6 (1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]-)

1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]- Properties

Names and Identifiers

• 1,2-Benziodoxol-3(1H)-one,1-[[(4-methylphenyl)sulfonyl]oxy]-
• (3-oxo-1λ³,2-benziodoxol-1-yl) 4-methylbenzenesulfonate
• 1-[[(4-Methylphenyl)sulfonyl]oxy]-1,2-benziodoxol-3(1H)-one
• 1-[[(4-METHYLPHENYL)SULPHONYL]OXY]-1,2-BENZIODOXOL-3(1H)-ONE
• 1-(p-methylbenzenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
• 1-(p-toluenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
• AKOS015908539
• DTXSID80404623
• (3-oxo-1lambda3,2-benziodoxol-1-yl) 4-methylbenzenesulfonate
• 1-[(4-Methylbenzene-1-sulfonyl)oxy]-1lambda~3~,2-benziodoxol-3(1H)-one
• 1,2-Benziodoxol-3(1H)-one, 1-[[(4-methylphenyl)sulfonyl]oxy]-
• 1-(Tosyloxy)-3H-1,2-benzoiodoxole-3-one
• FT-0607082
• 159950-96-6
• +Expand

• InChIKey： UARYLZXFSPDNRZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11IO5S/c1-10-6-8-11(9-7-10)21(17,18)20-15-13-5-3-2-4-12(13)14(16)19-15/h2-9H,1H3
• SMILES： CC1C=CC(S(OI2OC(=O)C3=CC=CC=C23)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 417.93700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 417.93719g/mol
• Heavy Atom Count: 21
• Complexity: 492
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 78Ų

Experimental Properties

• LogP: 4.15770
• PSA: 78.05000
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: g/cm3